2-(3-methoxyphenyl)-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)acetamide
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Description
2-(3-methoxyphenyl)-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C21H25NO3S and its molecular weight is 371.5. The purity is usually 95%.
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Scientific Research Applications
Potential in Medicinal Chemistry and Drug Design
Compounds with similar structural features, such as acetamide derivatives and those containing phenylthio and pyran rings, have been investigated for their pharmacological properties. For instance, acetamide derivatives exhibit a range of biological activities that could be beneficial in drug development. The presence of a phenylthio group and a pyran ring might imply potential in exploring this compound for activities such as enzyme inhibition, receptor modulation, or as a lead compound for the development of therapeutics targeting specific diseases. Research on related structures has shown applications in areas like neuroprotection, immunomodulation, and anticancer activity (Zhang et al., 2015; Sugita et al., 2017).
Role in Advanced Oxidation Processes
Acetamide and its derivatives have been studied in the context of advanced oxidation processes (AOPs), indicating potential environmental applications. These processes are crucial for degrading recalcitrant compounds in water treatment. The research could explore the reactivity of 2-(3-methoxyphenyl)-N-((4-(phenylthio)tetrahydro-2H-pyran-4-yl)methyl)acetamide under AOP conditions, providing insights into its degradation pathways, by-products, and potential environmental impact (Qutob et al., 2022).
Properties
IUPAC Name |
2-(3-methoxyphenyl)-N-[(4-phenylsulfanyloxan-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25NO3S/c1-24-18-7-5-6-17(14-18)15-20(23)22-16-21(10-12-25-13-11-21)26-19-8-3-2-4-9-19/h2-9,14H,10-13,15-16H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGGKIMUCQOTNHQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CC(=O)NCC2(CCOCC2)SC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.